4-(2-Fluoro-6-methoxyphenyl)piperidine

• CAS No.: 1004852-99-6
• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol
• IUPAC Name: 4-(2-fluoro-6-methoxyphenyl)piperidine
• InChI: InChI=1S/C12H16FNO/c1-15-11-4-2-3-10(13)12(11)9-5-7-14-8-6-9/h2-4,9,14H,5-8H2,1H3
• InChI Key: ZCCKXGKKFNLROR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)F)C2CCNCC2

Description

4-(2-Fluoro-6-methoxyphenyl)piperidine is a chemical compound with the molecular formula C12H16FNO and a molecular weight of 209.3 g/mol . This compound is characterized by the presence of a fluorine atom and a methoxy group attached to a phenyl ring, which is further connected to a piperidine ring. It is primarily used in research and development, particularly in the pharmaceutical industry .

Preparation Methods

The synthesis of 4-(2-Fluoro-6-methoxyphenyl)piperidine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-fluoro-6-methoxybenzaldehyde and piperidine.

Reaction Conditions: The key synthetic route involves a nucleophilic substitution reaction where piperidine is reacted with 2-fluoro-6-methoxybenzaldehyde under basic conditions to form the desired product.

Industrial Production: Industrial production methods may involve optimization of reaction conditions to enhance yield and purity.

Chemical Reactions Analysis

4-(2-Fluoro-6-methoxyphenyl)piperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride or sodium borohydride to yield alcohols or amines.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles under appropriate conditions, such as using palladium-catalyzed cross-coupling reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-(2-Fluoro-6-methoxyphenyl)piperidine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, particularly in the development of pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including its interactions with biological targets such as enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in the synthesis of drugs with analgesic or anti-inflammatory properties.

Industry: In the industrial sector, it is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(2-Fluoro-6-methoxyphenyl)piperidine involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: The pathways involved depend on the specific biological context.

Comparison with Similar Compounds

4-(2-Fluoro-6-methoxyphenyl)piperidine can be compared with other similar compounds:

Similar Compounds: Compounds such as 4-(5-Fluoro-2-methoxyphenyl)piperidine and other fluorinated piperidine derivatives share structural similarities.

Uniqueness: The presence of both a fluorine atom and a methoxy group on the phenyl ring makes this compound unique in terms of its chemical reactivity and potential biological activities.